Cas no 1343151-43-8 (2-methoxy-6-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine
• CAS No: 1343151-43-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5863628
• PubChem ID: 63586297
• Update Time: 2025-10-29

2-methoxy-6-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 2-methoxy-6-(3-pyrrolidinyloxy)-
• AKOS012895608
• CS-0303321
• 1343151-43-8
• EN300-1849815

• Inchi： 1S/C10H14N2O2/c1-13-9-3-2-4-10(12-9)14-8-5-6-11-7-8/h2-4,8,11H,5-7H2,1H3
• InChI Key： LWOJGCYQJOBVPO-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(OC2CCNC2)=CC=C1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 289.3±40.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)

Additional information on 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine

2-Methoxy-6-(Pyrrolidin-3-Yloxy)Pyridine: A Comprehensive Overview

The compound with CAS No. 1343151-43-8, commonly referred to as 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring system, which is substituted with a methoxy group at the 2-position and a pyrrolidin-3-yloxy group at the 6-position. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine in drug discovery, particularly in the development of bioactive molecules. The pyridine ring, a six-membered aromatic heterocycle, serves as a versatile scaffold for the attachment of various functional groups. The methoxy group at the 2-position introduces electron-donating effects, which can influence the molecule's reactivity and solubility. Meanwhile, the pyrrolidin-3-yloxy group at the 6-position adds a cyclic amine moiety, enhancing the molecule's ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine lies in its role as a precursor in the synthesis of advanced materials. Researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs), where its nitrogen-containing functional groups can act as ligands for metal ions. These materials exhibit exceptional properties such as high surface area, porosity, and catalytic activity, making them ideal candidates for gas storage, separation, and catalysis.

In addition to its material science applications, 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine has shown potential in medicinal chemistry. Its ability to modulate enzyme activity through competitive inhibition or allosteric regulation has been investigated in several studies. For instance, recent research has demonstrated its inhibitory effects on kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The choice of starting materials and reaction conditions plays a critical role in achieving high yields and purity. For example, the introduction of the methoxy group can be achieved through nucleophilic aromatic substitution using methyl bromide under specific conditions. Similarly, the attachment of the pyrrolidin-3-yloxy group requires careful control over steric and electronic factors to ensure regioselectivity.

From an analytical standpoint, 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent advancements in computational chemistry have also enabled researchers to model the electronic structure and reactivity of this compound using density functional theory (DFT), further enhancing our understanding of its properties.

In conclusion, 2-methoxy-6-(pyrrolidin-3-yloxy)pyridine (CAS No. 1343151-43-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.